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Compound of Interest

Compound Name: lambda-Cyhalothrin

Cat. No.: B1674341

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of lambda-cyhalothrin, a widely used synthetic pyrethroid insecticide.
Understanding these characteristics is paramount for the successful development of stable,
effective, and safe formulations. This document outlines key data, experimental considerations,
and the intrinsic relationships between the molecule's properties and formulation strategies.

Core Physical and Chemical Properties

A thorough understanding of lambda-cyhalothrin's physicochemical profile is the foundation of
effective formulation development. These properties dictate its behavior in various formulation
types, its interaction with other components, and its ultimate bioavailability and efficacy.

Identification and Structure
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Property

Value

Reference

Chemical Name

A 1.1 mixture of (S)-a-cyano-3-
phenoxybenzyl-(2)-(1R,3R)-3-
(2-chloro-3,3,3-trifluoroprop-1-
enyl)-2,2-
dimethylcyclopropanecarboxyl
ate and (R)-a-cyano-3-
phenoxybenzyl-(2)-(1S,3S)-3-
(2-chloro-3,3,3-trifluoroprop-1-
enyl)-2,2-

dimethylcyclopropanecarboxyl

[1]2]

ate
CAS Number 91465-08-6 [3][41[5][6][7]
Molecular Formula C23H1sCIFsNO3 [1]i4][6](8][91[10]
Molecular Weight 449.9 g/mol [213]14][91[10]
Appearance Colorless to beige solid [2]091[11][12]
Odor Mild [3]09[11][12]

Physicochemical Data for Formulation

The following table summarizes key quantitative data crucial for formulation design. The

extremely low water solubility and high octanol-water partition coefficient are defining

characteristics that necessitate specialized formulation approaches.
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Significanc
Temperatur
Property Value °C) pH e for Reference
e o
Formulation
Relevant for
processing
and storage
. . . iy [21[51[8][10]
Melting Point 49.2 °C conditions of (13]
technical
grade
material.
Thermal
degradation
is a key
- _ Decomposes _ _
Boiling Point N consideration  [2][13]
before boiling )
during
manufacturin
g.
Low volatility
reduces
2x 1077 Pa inhalation
Vapor
(2x10-° 20 exposure but [3]
Pressure o
mbar) also limits
fumigant
action.
Water 0.005 mg/L 20 6.5 Extremely [2][10][11]
Solubility low solubility
necessitates
formulations
like
emulsifiable
concentrates,
suspension
concentrates,
or
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microcapsule

S.
High solubility
Very soluble ] ]
_ in organic
in many )
) solvents is
o organic
Solubility in key for
_ solvents such _
Organic developing [2][3][10][13]
as acetone,
Solvents emulsifiable
methanol,
concentrate
toluene, and
(EC)
hexane. )
formulations.
High
lipophilicity
indicates
strong affinity
Octanol- for organic
Water matter and
Partition 55-6.8 20 7 biological [1][13]
Coefficient membranes,
(log Kow) influencing
bioavailability
and
environmenta
| fate.
Important for
calculating
the mass of
Density 1.33 g/cm3 25 material in a [2][3][8]
given volume
during
formulation.
Stability Profile
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The stability of lambda-cyhalothrin is a critical factor influencing the shelf-life and efficacy of
its formulations. It is susceptible to degradation under certain conditions, particularly alkaline

hydrolysis.
. . Impact on
Condition Stability . Reference
Formulation
Formulations should
Stable at pH 5.2 and be maintained at a
6.9. Hydrolyzes at pH neutral to slightly
pH : . . [2][13][14]
9 with a half-life of acidic pH to prevent
approximately 7 days.  degradation of the
active ingredient.
High-temperature
Stable at processing should be
Temperature temperatures below avoided to prevent [14]
220°C. thermal
decomposition.
Formulations should
be packaged in
Light Sensitive to light. opague containers to [8]

protect from

photodegradation.

Experimental Protocols: Principles and
Methodologies

Standardized protocols are essential for generating reliable and comparable data for
formulation development and registration. The following outlines the principles behind key
experimental determinations, often following guidelines from organizations such as the OECD
(Organisation for Economic Co-operation and Development) and CIPAC (Collaborative
International Pesticides Analytical Council).
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Determination of Water Solubility (Based on OECD
Guideline 105)

The flask method is a common and straightforward approach to determine the water solubility
of substances with low solubility like lambda-cyhalothrin.

Principle: A supersaturated solution of the test substance in water is prepared and allowed to
equilibrate. After equilibration, the concentration of the substance in the agueous phase is
measured.

Methodology:

Preparation: An excess amount of lambda-cyhalothrin is added to a flask containing
purified water of a known pH (e.g., 7).

o Equilibration: The flask is agitated at a constant temperature (e.g., 20°C) for a sufficient
period to reach equilibrium. This may take 24-48 hours. The presence of undissolved solid
material confirms saturation.

e Phase Separation: The solution is centrifuged or filtered to remove undissolved particles.
Care must be taken to avoid temperature changes during this step.

e Analysis: The concentration of lambda-cyhalothrin in the clear aqueous phase is
determined using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

» Replicates: The experiment is performed in replicate to ensure the reliability of the results.

Hydrolysis as a Function of pH (Based on OECD
Guideline 111)

This test determines the rate of abiotic hydrolysis of a chemical in aqueous solutions at
different pH values.

Principle: Sterile agueous buffer solutions of known pH (typically 4, 7, and 9) are spiked with
the test substance and incubated at a constant temperature in the dark. The concentration of
the test substance is monitored over time.
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Methodology:

Solution Preparation: Sterile buffer solutions at pH 4, 7, and 9 are prepared. A stock solution
of lambda-cyhalothrin in a water-miscible solvent is prepared.

 Incubation: The stock solution is added to the buffer solutions to a final concentration that is
less than half of its water solubility. The solutions are incubated in the dark at a constant
temperature (e.g., 25°C).

o Sampling and Analysis: Aliquots are taken at appropriate time intervals and the concentration
of lambda-cyhalothrin is determined by a suitable analytical method (e.g., HPLC).

o Data Analysis: The rate of degradation is determined, and the half-life (DTso) at each pH is
calculated.

Visualizing Key Pathways and Processes
Mode of Action: Disruption of Neuronal Signhaling

Lambda-cyhalothrin, like other pyrethroids, exerts its insecticidal effect by targeting the
nervous system of insects.[11] It acts as a sodium channel modulator, disrupting the normal
function of voltage-gated sodium channels.[1][2][15] This leads to prolonged opening of the
channels, causing hyperexcitation of the nerve cells, paralysis, and ultimately, the death of the
insect.[2][11][12]
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Caption: Mode of action of lambda-cyhalothrin on insect voltage-gated sodium channels.

Experimental Workflow: Solubility Determination

The following diagram illustrates a typical workflow for determining the water solubility of a
poorly soluble active ingredient like lambda-cyhalothrin.
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Caption: A generalized workflow for the experimental determination of water solubility.

Logical Relationships in Formulation Development

The physicochemical properties of lambda-cyhalothrin directly influence the choice of
formulation. This diagram illustrates the decision-making process based on its key

characteristics.
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Caption: Decision logic for lambda-cyhalothrin formulation based on its properties.

Conclusion

The successful formulation of lambda-cyhalothrin hinges on a comprehensive understanding
of its physical and chemical properties. Its low water solubility, high lipophilicity, and
susceptibility to alkaline hydrolysis and photodegradation are the primary drivers for the
development of advanced formulation types such as emulsifiable concentrates, suspension
concentrates, and capsule suspensions. By leveraging this knowledge and employing
standardized experimental protocols, researchers and formulation scientists can develop
stable, efficacious, and safe insecticidal products that meet the demands of modern agriculture
and public health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating Formulation Development with Lambda-
Cyhalothrin: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674341#lambda-cyhalothrin-physical-and-chemical-
properties-for-formulation-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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